Cas no 74192-64-6 (1,6-dipropoxybenzo[pqr]tetraphene)

• Product Name: 1,6-dipropoxybenzo[pqr]tetraphene
• CAS No: 74192-64-6
• MF: C₂₆H₂₄O₂
• MW: 368.467567443848
• CID: 1769852
• PubChem ID: 188156
• Update Time: 2025-04-21

1,6-dipropoxybenzo[pqr]tetraphene Chemical and Physical Properties

Names and Identifiers

• 1,6-dipropoxybenzo[pqr]tetraphene
• benzo[a]pyrene, 1,6-dipropoxy-
• 1,6-dipropoxybenzo[a]pyrene
• 1,6-Dipropoxy-benzo[def]chrysene
• 1,6-Dipropoxybenzo(a)pyrene
• DTXSID60225176
• CHEMBL355678
• 74192-64-6

• Inchi： 1S/C26H24O2/c1-3-15-27-23-14-10-17-9-11-22-25-19(12-13-21(23)24(17)25)18-7-5-6-8-20(18)26(22)28-16-4-2/h5-14H,3-4,15-16H2,1-2H3
• InChI Key： VUENJGVXEYKUOT-UHFFFAOYSA-N
• SMILES： O(CCC)C1C2C=CC=CC=2C2=CC=C3C(=CC=C4C=CC=1C2=C34)OCCC

Computed Properties

• Exact Mass: 368.177630004g/mol
• Monoisotopic Mass: 368.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 18.5Ų